5-Bromooxindole

• IUPAC Name: 5-bromo-1,3-dihydroindol-2-one
• InChI: InChI=1S/C8H6BrNO/c9-6-1-2-7-5(3-6)4-8(11)10-7/h1-3H,4H2,(H,10,11)
• InChI Key: VIMNAEVMZXIKFL-UHFFFAOYSA-N
• Canonical SMILES: C1C2=C(C=CC(=C2)Br)NC1=O
• Molecular Formula: C8H6BrNO
• DSSTOX Substance ID: DTXSID90346323
• Molecular Weight: 212.04 g/mol
• CAS RN: 20870-78-4

Description

5-Bromooxindole (5-BOI) is an indole-containing heterocyclic compound that has been widely studied for its potential applications in organic synthesis, medicinal chemistry, and biochemistry. 5-BOI is a versatile building block for the synthesis of a variety of compounds, including quinolines, indoles, and heterocyclic compounds. It has been used as an intermediate in the synthesis of a variety of drugs and other pharmaceuticals, as well as in the development of new drugs. Additionally, 5-BOI has been used in the development of new catalysts, biocatalysts, and other materials. Furthermore, 5-BOI has been studied for its potential biochemical and physiological effects.

Mechanism of Action

Target of Action

It is known that 5-bromooxindole is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff . The specific targets would depend on the final compound that this compound is synthesized into.

Biochemical Pathways

They can exhibit antitumor, antibacterial, antiviral, or antifungal activities . The exact pathways affected would depend on the specific derivative of this compound and its targets.

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of this compound. Factors such as temperature, pH, and presence of other chemicals can affect its reactivity and stability. Furthermore, the biological environment, including the presence of specific enzymes or transport proteins, can also influence its action and efficacy .

Safety and Hazards

5-Bromooxindole may be irritating to the eyes, skin, and respiratory tract. Therefore, appropriate protective measures should be taken during operation, including wearing suitable protective equipment such as gloves, goggles, and protective clothing, and ensuring adequate ventilation.

Future Directions

As an important intermediate in organic synthesis, the future directions of 5-Bromooxindole are likely to be driven by developments in the fields of pharmaceuticals, agrochemicals, and dyestuff. Its use in the synthesis of novel drugs and bioactive molecules presents potential areas of future research.

Biochemical Analysis

Biochemical Properties

5-Bromooxindole plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, this compound has been shown to inhibit certain enzymes involved in metabolic pathways, thereby affecting the overall metabolic flux . The compound’s interaction with proteins often involves binding to specific active sites, leading to either inhibition or activation of the protein’s function. These interactions are crucial for understanding the compound’s role in biochemical processes.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. For example, this compound has been observed to alter the expression of genes involved in cell cycle regulation and apoptosis . Additionally, it affects cellular metabolism by interacting with key metabolic enzymes, leading to changes in metabolite levels and energy production.

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It can inhibit or activate enzymes by binding to their active sites, leading to changes in their catalytic activity . Furthermore, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins. These molecular mechanisms are essential for understanding how the compound exerts its biochemical effects.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound is relatively stable under standard laboratory conditions, but it can degrade over time when exposed to light and air . Long-term exposure to this compound has been associated with changes in cellular function, including alterations in cell proliferation and differentiation.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, the compound may exhibit beneficial effects, such as enhanced metabolic activity and improved cellular function. At high doses, this compound can cause toxic or adverse effects, including oxidative stress and cellular damage . Understanding the dosage effects is crucial for determining the compound’s therapeutic potential and safety profile.

Metabolic Pathways

This compound is involved in several metabolic pathways, interacting with various enzymes and cofactors. It can affect metabolic flux by inhibiting or activating key enzymes, leading to changes in metabolite levels. The compound’s role in metabolic pathways is essential for understanding its overall impact on cellular metabolism and energy production.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions influence the compound’s localization and accumulation in different cellular compartments . Understanding the transport and distribution mechanisms is crucial for determining the compound’s bioavailability and therapeutic potential.

Subcellular Localization

This compound’s subcellular localization is determined by targeting signals and post-translational modifications that direct it to specific compartments or organelles. The compound’s activity and function can be influenced by its localization within the cell . For example, this compound may localize to the mitochondria, where it can affect mitochondrial function and energy production.

Synthesis routes and methods I

Procedure details

A solution of oxindole (2.0 g, 15.0 mmol) and sodium acetate (2.1 g, 25.5 mmol) in CHCl3 (20 cm3) was treated with bromine (2.4 g, 15.0 mmol) in CHCl3 (10 cm3). After 30 min. the mixture was allowed to warm to RT and stirred for 1 h. The reaction mixture was diluted with EtOAc (500 cm3) and poured into water. The aqueous layer was extracted with EtOAc (×2), the combined organic layers were washed with water, sat. sodium hydrogen carbonate solution, brine, dried (MgSO4), and evaporated to give the title compound (3.1 g, 14.6 mmol, 96%) as an off-white solid which was used without further purification: m.p. 221–223° C.; 1H NMR (DMSO-d6) δ 3.51 (s, 2H), 6.76 (d, 1H, J=8.1 Hz), 7.33(dd, 1H, J=8.1, 1.7 Hz), 7.37 (s, 1H), 10.49 (br s, 1H); 13C NMR (DMSO-d6) δ 36.10 (t), 111.21 (d), 113.16 (s), 127.54 (d), 128.3 (s), 130.40 (d), 143.34 (s), 176.24 (s); MS (EI) m/z 211, 213 (M)+.

Synthesis routes and methods II

Procedure details

A suspension of 1,3-dihydro-indol-2-one (1.3 g, 9.76 mmol) in acetonitrile (20 mL) at −5° C. was treated with N-bromosuccinimide, warmed to room temperature, stirred overnight and filtered to give 1.8 g (87% yield) of the desired product. MS (ESI(+)) m/e 209.9, 211.9 (M−H)−.

Synthesis routes and methods III

Procedure details